Cas no 1246815-49-5 (N-Ethyl-N-propyl-4-amino-2-butyn-1-ol)

• Product Name: N-Ethyl-N-propyl-4-amino-2-butyn-1-ol
• CAS No: 1246815-49-5
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 1060108
• PubChem ID: 53435028
• Update Time: 2025-05-22

N-Ethyl-N-propyl-4-amino-2-butyn-1-ol Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-N-propyl-4-amino-2-butyn-1-ol
• 1246815-49-5
• 4-(Ethyl(propyl)amino)but-2-yn-1-ol
• DB-321162
• 4-[ethyl(propyl)amino]but-2-yn-1-ol
• starbld0033805

• Inchi： 1S/C9H17NO/c1-3-7-10(4-2)8-5-6-9-11/h11H,3-4,7-9H2,1-2H3
• InChI Key： HVWXQVWZOOYZKU-UHFFFAOYSA-N
• SMILES： OCC#CCN(CC)CCC

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 23.5Ų

Additional information on N-Ethyl-N-propyl-4-amino-2-butyn-1-ol

N-Ethyl-N-propyl-4-amino-2-butyn-1-ol (CAS No. 1246815-49-5)

The compound N-Ethyl-N-propyl-4-amino-2-butyn-1-ol (CAS No. 1246815-49-5) is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure and functional groups, offers a wide range of applications and opportunities for further research. In this article, we will delve into its properties, synthesis, applications, and the latest advancements in its utilization.

N-Ethyl-N-propyl-4-amino-2-butyn-1-ol is characterized by its alkyne functional group (-C≡C-) and the presence of both amino (-NH-) and hydroxyl (-OH) groups. The molecule's structure allows for diverse reactivity and compatibility with various chemical reactions, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential as a building block for constructing complex molecules with bioactive properties.

The synthesis of N-Ethyl-N-propyl-4-amino-2-butyn-1-ol involves a multi-step process that typically begins with the preparation of an alkyne precursor. Researchers have explored various methods to optimize the synthesis pathway, ensuring high yields and purity. For instance, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched variants of this compound, which are highly desirable in drug discovery programs.

In terms of applications, N-Ethyl-N-propyl-4-amino-2-butyn-1-ol has found utility in several domains. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases. Its amino group facilitates the formation of peptide bonds, while the alkyne group enables click chemistry reactions, which are highly efficient and selective.

Recent research has also explored the use of N-Ethyl-N-propyl-4-amino-2-butynol in materials science. Its ability to undergo polymerization under specific conditions has led to the development of novel materials with unique mechanical and optical properties. For example, scientists have successfully synthesized polymeric networks incorporating this compound as a key monomer, demonstrating potential applications in drug delivery systems and sensors.

The versatility of N-Ethyl-N-propyl